Cas no 2171577-54-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid
• CAS No: 2171577-54-9
• MF: C₂₂H₁₉N₅O₅
• MW: 433.416764497757
• CID: 5753167
• PubChem ID: 165801653
• Update Time: 2025-06-07

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171577-54-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1,2,4-triazin-3-yl)carbamoyl]propanoic acid
• EN300-1488330
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid

• Inchi： 1S/C22H19N5O5/c28-19(29)11-18(20(30)26-21-23-9-10-24-27-21)25-22(31)32-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11-12H2,(H,25,31)(H,28,29)(H,23,26,27,30)
• InChI Key： XZZRHTJGGZBYPZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1N=NC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.13861872g/mol
• Monoisotopic Mass: 433.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 143Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid (CAS: 2171577-54-9)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid (CAS: 2171577-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2,4-triazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve a yield of over 85%, with minimal byproducts. This advancement is critical for the large-scale production of derivatives for further biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound acts as a potent inhibitor of interleukin-1β converting enzyme (ICE), with an IC50 value of 2.3 µM. This suggests its potential utility in the development of anti-inflammatory therapeutics.

Furthermore, the compound's unique structure has made it a valuable scaffold for the design of targeted drug delivery systems. Researchers at the University of Cambridge have explored its use in the development of peptide-drug conjugates (PDCs), where the Fmoc group serves as a cleavable linker. Their findings, published in Chemical Science (2023), highlight the compound's ability to enhance the stability and bioavailability of conjugated therapeutic peptides, particularly in oncology applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focusing on the synthesis of analogs with improved pharmacokinetic properties, as well as the exploration of its mechanism of action at the molecular level.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,4-triazin-3-yl)carbamoylpropanoic acid (CAS: 2171577-54-9) represents a versatile and promising candidate in medicinal chemistry. Its dual functionality as both a therapeutic agent and a building block for drug design underscores its potential impact on the field. Future studies will likely focus on optimizing its biological activity and advancing it toward preclinical development.